![molecular formula C16H13N3O4 B2535401 N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide CAS No. 2034557-27-0](/img/structure/B2535401.png)
N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FIIN-3 has been found to selectively inhibit the activity of the fibroblast growth factor receptor (FGFR) family of proteins, which are involved in a variety of cellular processes such as cell growth, differentiation, and survival.
Scientific Research Applications
Organic Synthesis and Heterocyclic Chemistry
Research on furan and isoxazole derivatives highlights their importance in organic synthesis and the development of heterocyclic compounds. For example, furazan (1,2,5-oxadiazole) derivatives have been synthesized from benzoylnitromethane and dipolarophiles, indicating the versatility of furan-based compounds in generating new molecular structures with potential applications ranging from materials science to drug discovery (Cecchi et al., 2006). Similarly, benzofuroxans have been studied for their pharmacological properties, including antimicrobial and anticancer effects, showcasing the therapeutic potential of furan-containing heterocycles (Cerecetto & Porcal, 2005).
Medicinal Chemistry and Drug Design
Furoxan and benzofuroxan derivatives have been explored for their biological activities. These compounds are recognized for their roles in medicinal chemistry, particularly in the development of hybrid compounds that combine furoxan or benzofuroxan moieties with classical drug motifs. This research direction aims at creating new anti-ulcer drugs, calcium channel modulators, and vasodilator derivatives, underscoring the potential of furan and isoxazole frameworks in therapeutic applications (Cerecetto & Porcal, 2005).
Material Science and Corrosion Inhibition
Furan derivatives have also been investigated for their applicability beyond pharmaceuticals, such as in material science. Amino acid compounds incorporating furan motifs have been studied as eco-friendly corrosion inhibitors for steel, indicating the potential of these compounds in industrial applications (Yadav, Sarkar, & Purkait, 2015). This research demonstrates the diverse utility of furan-containing compounds in protecting materials from degradation.
properties
IUPAC Name |
N-[[4-(furan-3-yl)phenyl]methyl]-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4/c20-15(16(21)18-14-6-8-23-19-14)17-9-11-1-3-12(4-2-11)13-5-7-22-10-13/h1-8,10H,9H2,(H,17,20)(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHPFGDYAGQVEME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C(=O)NC2=NOC=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.